Cas no 2408935-88-4 (BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL)

• Product Name: BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL
• CAS No: 2408935-88-4
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6381991
• PubChem ID: 29949289
• Update Time: 2025-10-28

BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL Chemical and Physical Properties

Names and Identifiers

• N-BOC-D-HISTIDINOL
• N-BOC-L-HISTIDINOL
• BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL
• tert-butyl n-[(2r)-1-hydroxy-3-(1h-imidazol-4-yl)propan-2-yl]carbamate
• 2408935-88-4
• EN300-7548760

• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(16)14-9(6-15)4-8-5-12-7-13-8/h5,7,9,15H,4,6H2,1-3H3,(H,12,13)(H,14,16)/t9-/m0/s1
• InChI Key： GUCQAQRQOPBPDH-VIFPVBQESA-N
• SMILES： C1(N=CNC=1)C[C@@H](CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.2Ų

Additional information on BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL

Recent Advances in the Application of BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL (CAS: 2408935-88-4) in Chemical Biology and Pharmaceutical Research

The compound BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL (CAS: 2408935-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL as a key intermediate in the synthesis of novel bioactive molecules. Its imidazole moiety, in particular, has been identified as a critical pharmacophore in the design of enzyme inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of histamine H3 receptor antagonists, which show promise in treating neurological disorders such as Alzheimer's disease and schizophrenia.

In addition to its pharmacological applications, BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL has also been explored in the context of chemical biology. Researchers have utilized this compound as a building block for the synthesis of peptide mimetics and small-molecule probes. A recent study in ACS Chemical Biology reported the successful incorporation of this compound into a peptide scaffold, resulting in enhanced binding affinity for target proteins involved in inflammatory pathways.

The synthesis and optimization of BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL have also been a focus of recent research. Advances in asymmetric synthesis techniques have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug development. A 2022 publication in Organic Letters detailed a novel catalytic method for the efficient synthesis of this compound, achieving yields of over 90% with excellent stereoselectivity.

Looking ahead, the potential applications of BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL are expected to expand further. Ongoing research is investigating its use in the development of targeted therapies for cancer and infectious diseases. Preliminary results from in vitro and in vivo studies suggest that derivatives of this compound exhibit promising activity against specific cancer cell lines and microbial pathogens. These findings underscore the versatility and therapeutic potential of BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL in modern drug discovery.

In conclusion, BOC-(R)-2-AMINO-3-(4-IMIDAZOLYL)PROPANOL (CAS: 2408935-88-4) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a compound of significant interest for future studies. Continued exploration of its properties and potential will likely yield further insights and innovations in the field.